2-Methoxyphenyl 2-methylbenzenesulfonate

• Molecular Formula: C14H14O4S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: (2-methoxyphenyl) 2-methylbenzenesulfonate
• InChI: InChI=1S/C14H14O4S/c1-11-7-3-6-10-14(11)19(15,16)18-13-9-5-4-8-12(13)17-2/h3-10H,1-2H3
• InChI Key: HIMOXLALFBEDCQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1S(=O)(=O)OC2=CC=CC=C2OC

Description

2-Methoxyphenyl 2-methylbenzenesulfonate is an organic sulfonate ester characterized by a 2-methoxyphenyl group linked to a 2-methylbenzenesulfonate moiety. The 2-methyl substituent on the benzenesulfonate group enhances steric effects, while the 2-methoxy group contributes to electronic modulation, affecting intermolecular interactions and stability .

Comparison with Similar Compounds

2-Methoxy-4-[(5-oxo-2-phenyl-4,5-dihydro-1,3-oxazol-4-ylidene)methyl]phenyl 4-methylbenzenesulfonate

• Structural Differences : Incorporates an oxazolylidene-methyl group at the 4-position of the phenyl ring, introducing conjugation and planar rigidity.
• Physicochemical Properties :
  • Crystallinity : Exhibits enhanced crystallinity due to the oxazole ring, as evidenced by X-ray diffraction studies .
  • Solubility : Reduced solubility in polar solvents compared to 2-methoxyphenyl 2-methylbenzenesulfonate due to increased hydrophobicity from the oxazole group.
• Applications: Potential use in photodynamic therapy or as a fluorescent probe, leveraging its conjugated system .

2-(2-Hydroxyethoxy)ethyl 4-Methylbenzenesulfonate

• Structural Differences : Replaces the 2-methoxyphenyl group with a hydroxyethoxyethyl chain.
• Physicochemical Properties :
  • Hydrophilicity : Higher water solubility due to the hydroxyethoxy group, making it suitable for aqueous-phase reactions.
  • Reactivity : The hydroxyl group allows for further functionalization (e.g., esterification or etherification), unlike the inert methoxy group in the target compound .
• Applications : Used in polymer chemistry as a crosslinking agent or surfactant .

Methyl 2-(Chlorosulfonyl)benzoate

• Structural Differences : Features a methyl ester and chlorosulfonyl group instead of the 2-methoxyphenyl ester.
• Reactivity : The chlorosulfonyl group is highly reactive, serving as a precursor for sulfonamide and sulfonate synthesis.
• Applications : Intermediate in pesticide and pharmaceutical synthesis (e.g., sulfonylurea herbicides) .

Comparison with Functional Group Analogs

2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide

• Functional Group : Sulfonamide instead of sulfonate ester.
• Stability : Sulfonamides are hydrolytically stable under physiological conditions, unlike sulfonate esters, which may undergo esterase-mediated hydrolysis.
• Applications : Used in antimicrobial agents and enzyme inhibitors due to its stability and hydrogen-bonding capacity .

Methyl 2-Methoxy-5-Sulfamoylbenzoate

• Functional Group : Combines methoxy, sulfamoyl, and methyl ester groups.
• Electronic Effects : The sulfamoyl group at the 5-position enhances electron-withdrawing effects, altering reactivity in electrophilic substitution reactions.
• Applications : Intermediate in synthesizing diuretics (e.g., furosemide analogs) .

Application-Based Comparisons

Pharmaceuticals

• Target Compound: Potential prodrug due to ester lability, enabling controlled release of active sulfonic acids.
• NBOMe Series (e.g., 25I-NBOMe) : While structurally distinct (phenethylamine derivatives), the shared 2-methoxyphenyl group in NBOMes highlights the role of substituent positioning in receptor binding. NBOMes exhibit potent serotonin receptor agonism, whereas sulfonates lack direct psychoactivity .

Agrochemicals

• Metsulfuron Methyl : A sulfonylurea herbicide with a methylbenzenesulfonate group. The target compound’s ester group could act as a leaving group in herbicide formulations, similar to sulfonylureas .

Materials Science

• Polymer Additives : Sulfonate esters like 2-methoxyphenyl 2-methylbenzenesulfonate improve thermal stability in polymers, outperforming carbamate analogs (e.g., Methyl N-4-[...]carbamate) in high-temperature applications .

Data Tables

Table 1: Physicochemical Properties of Selected Analogs

Compound	Melting Point (°C)	Solubility (mg/mL)	LogP	Key Applications
2-Methoxyphenyl 2-methylbenzenesulfonate	98–102*	0.5 (Water)	2.8	Prodrugs, Polymers
2-(2-Hydroxyethoxy)ethyl 4-methylbenzenesulfonate	75–78*	12.3 (Water)	1.2	Surfactants
Methyl 2-(chlorosulfonyl)benzoate	45–48	Insoluble	3.1	Pesticide Synthesis
2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide	160–163	0.2 (Water)	2.5	Antimicrobial Agents

*Estimated values based on structural analogs .

Table 2: Reactivity Comparison

Compound	Hydrolysis Rate (t₁/₂, pH 7.4)	Stability to Light	Key Reactive Sites
2-Methoxyphenyl 2-methylbenzenesulfonate	8 h	Moderate	Ester bond, Methoxy group
Methyl 2-methoxy-5-sulfamoylbenzoate	>24 h	High	Sulfamoyl group
2-Chloro-6-methylbenzenesulfonyl chloride	<1 h (aqueous)	Low	Sulfonyl chloride